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Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827 Get Quote

This technical guide provides a comprehensive overview of 2-Nitropentane, including its

chemical identity, physicochemical properties, key synthetic protocols, and characteristic

reactions. The information is intended for researchers, scientists, and professionals in the field

of drug development and chemical synthesis.

Chemical Identity and Synonyms
The nomenclature and various identifiers for 2-Nitropentane are crucial for accurate

documentation and database searches. Its formal IUPAC name is 2-nitropentane[1][2]. This

name unequivocally describes a pentane backbone with a nitro group (NO₂) attached to the

second carbon atom.

Beyond its systematic name, 2-Nitropentane is referenced by several synonyms and registry

numbers across different chemical databases and suppliers. These alternative identifiers are

essential for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 2-Nitropentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3052827?utm_src=pdf-interest
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/jp/product/b3052827
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

IUPAC Name 2-nitropentane[1][2]

CAS Number 4609-89-6[1][2][3][4]

Molecular Formula C₅H₁₁NO₂[1][3][4]

Synonyms Pentane, 2-nitro-[1][4][5]

2-nitro-pentane[4]

InChI
InChI=1S/C5H11NO2/c1-3-4-5(2)6(7)8/h5H,3-

4H2,1-2H3[1][2]

InChIKey JOIWPCUDRRYOQH-UHFFFAOYSA-N[1][2][3]

SMILES CCCC(C)--INVALID-LINK--[O-][1]

PubChem CID 145756[1]

Physicochemical Properties
The physical and chemical properties of 2-Nitropentane dictate its behavior in various

chemical and biological systems, as well as its handling and storage requirements. As a

secondary nitroalkane, its properties are influenced by the presence of the electron-

withdrawing nitro group on a secondary carbon.

Table 2: Physicochemical Properties of 2-Nitropentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/jp/product/b3052827
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/jp/product/b3052827
https://www.benchchem.com/product/b3052827
https://wap.guidechem.com/encyclopedia/2-nitro-pentane-dic483122.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/product/b3052827
https://wap.guidechem.com/encyclopedia/2-nitro-pentane-dic483122.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://wap.guidechem.com/encyclopedia/2-nitro-pentane-dic483122.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71251569.htm
https://wap.guidechem.com/encyclopedia/2-nitro-pentane-dic483122.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/jp/product/b3052827
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/jp/product/b3052827
https://www.benchchem.com/product/b3052827
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 117.15 g/mol [1][3]

Appearance Not specified, but typically a liquid

Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

Water Solubility Data not readily available

Octanol/Water Partition Coefficient (logP) 1.7[1]

Experimental Protocols
The synthesis of 2-Nitropentane can be achieved through several established organic

chemistry methodologies. The choice of synthetic route often depends on the availability of

starting materials, desired yield, and scalability.

Synthesis via Nucleophilic Substitution
A common method for preparing 2-Nitropentane involves the nucleophilic substitution of a

haloalkane with a nitrite salt. The reaction of 2-bromopentane with silver nitrite (AgNO₂) is a

representative example of an Sₙ2 reaction to form the target compound.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 2-bromopentane in anhydrous diethyl ether.

Reaction Initiation: Add silver nitrite (AgNO₂) to the solution. The use of silver nitrite is often

preferred as it tends to favor the formation of the nitroalkane over the isomeric alkyl nitrite.

Reaction Conditions: Heat the reaction mixture to a temperature between 40–50°C.

Reaction Time: Allow the reaction to proceed for several hours (e.g., 6-8 hours) with

continuous stirring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/product/b3052827
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitropentane
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/product/b3052827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature. Filter the solid silver bromide byproduct. The filtrate, containing the 2-
Nitropentane, can then be purified by distillation under reduced pressure.

2-Bromopentane

Anhydrous
Diethyl Ether

40-50°C

Silver Nitrite (AgNO₂)

2-NitropentaneSₙ2 Reaction

Silver Bromide (AgBr)Byproduct

2-Pentanone Oxime

Propanol/Water
75°C, 0.15 MPaHydrogen Peroxide (H₂O₂)

V-Mo-SBA-15
Ammonium Carbonate

2-NitropentaneOxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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